Cas no 1251057-90-5 (1-[2-(tert-butoxy)ethyl]-1H-pyrazol-4-amine)

• Product Name: 1-[2-(tert-butoxy)ethyl]-1H-pyrazol-4-amine
• CAS No: 1251057-90-5
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 2119995
• PubChem ID: 62137717
• Update Time: 2023-11-20

1-[2-(tert-butoxy)ethyl]-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-tert-butoxyethyl)-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-[2-(1,1-dimethylethoxy)ethyl]-
• 1-[2-(tert-butoxy)ethyl]-1H-pyrazol-4-amine

• Inchi： 1S/C9H17N3O/c1-9(2,3)13-5-4-12-7-8(10)6-11-12/h6-7H,4-5,10H2,1-3H3
• InChI Key： HTPMAPTZSSHZLU-UHFFFAOYSA-N
• SMILES： O(CCN1C=C(C=N1)N)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Topological Polar Surface Area: 53.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 303.5±22.0 °C at 760 mmHg
• Flash Point: 137.4±22.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-[2-(tert-butoxy)ethyl]-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)